Cas no 88988-04-9 (3-Thiomorpholinone, 2-pentadecyl-)

• Product Name: 3-Thiomorpholinone, 2-pentadecyl-
• CAS No: 88988-04-9
• MF: C₁₉H₃₇NOS
• MW: 327.568184614182
• CID: 617039
• PubChem ID: 71321241
• Update Time: 2025-04-19

3-Thiomorpholinone, 2-pentadecyl- Chemical and Physical Properties

Names and Identifiers

• 3-Thiomorpholinone, 2-pentadecyl-
• 2-pentadecylthiomorpholin-3-one
• DTXSID00751080
• 88988-04-9

• Inchi： 1S/C19H37NOS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-18-19(21)20-16-17-22-18/h18H,2-17H2,1H3,(H,20,21)
• InChI Key： YCBNKFXWQMRMES-UHFFFAOYSA-N
• SMILES： S1CCNC(C1CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 327.25958598g/mol
• Monoisotopic Mass: 327.25958598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 54.4Ų